BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial suppliers of 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-Bromo-4-(trans-4-
Compound Name:
pentylcyclohexyl)benzene

Cat. No.: B185862

An In-Depth Technical Guide to Commercial Sourcing of 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene for Researchers and Drug Development Professionals

Introduction

1-Bromo-4-(trans-4-pentylcyclohexyl)benzene, with CAS Number 79832-89-6, is a key
organic intermediate primarily utilized in the synthesis of advanced liquid crystal materials.[1]
Its specific molecular structure, featuring a bromobenzene core linked to a trans-4-
pentylcyclohexyl group, provides the necessary properties for creating the complex molecules
essential for modern display technologies.[1] The high purity of this compound is critical, as it
directly influences the performance characteristics of the final liquid crystal products, such as
their response time and contrast ratio.[1] This guide provides a comprehensive overview of
commercial suppliers, quality specifications, safety protocols, and a typical procurement
workflow for researchers, scientists, and drug development professionals looking to source this
specialty chemical.

Chemical and Physical Properties

1-Bromo-4-(trans-4-pentylcyclohexyl)benzene is typically a white crystalline powder.[1] Its
fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 79832-89-6 [2]
Molecular Formula C17H2sBr [2]
Molecular Weight 309.3 g/mol [2]
IUPAC Name 1-bromo-4-(4- 2]
pentylcyclohexyl)benzene
Appearance White solid powder [3]
Purity Often >98% [1]
Boiling Point 363°C at 760 mmHg [4]
Density 1.129 g/cm3 [4]

Commercial Suppliers and Availability

A number of chemical suppliers, predominantly based in China, manufacture and distribute 1-
Bromo-4-(trans-4-pentylcyclohexyl)benzene. Availability ranges from developmental
quantities for research and development to bulk quantities for larger-scale production.[4]
Pricing and lead times are generally provided upon direct inquiry.

] Purity /| Grades .
Supplier Country Package Sizes
Offered
. . . 5g, 259, 100g, 500g,
Alfa Chemical China >95% min
1kg, 25kg

Hong Jin China 99.5% Available on request
Yantai Xianhua _ )

China >99.50% Available on request
Technology
Matrix Scientific USA Not specified Available on request
NINGBO INNO ) .

China >98% Available on request
PHARMCHEM
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Quality Specifications and Analytical Methods

The performance of 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene as a liquid crystal
precursor is highly dependent on its purity. Impurities can disrupt the molecular alignment in the
liquid crystal phase, degrading the performance of the final device. Therefore, suppliers employ
various analytical techniques to ensure their products meet stringent quality standards.

Common Analytical Techniques for Purity Determination:

» High-Performance Liquid Chromatography (HPLC): A standard method for separating and
quantifying components in a mixture, widely used for the analysis of liquid crystal mixtures to
determine purity.[5]

o Gas Chromatography (GC): Another powerful technique for separating and analyzing volatile
compounds. It is a major application for liquid crystals, which can be used as stationary
phases for better separation and selectivity.[6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
molecular structure and can be used to identify and quantify the main compound and any
impurities. NMR is a very effective tool for analyzing polymer liquid crystals.[7]

 Differential Scanning Calorimetry (DSC): Used to study the phase behavior of liquid crystals
by measuring phase transition temperatures and their associated enthalpy changes. This
method can be used to determine the purity of substances that are already at 98% or higher

purity.[7][8]

e Mass Spectrometry (MS): Used to determine the molecular weight of the compound and to
identify impurities by their mass-to-charge ratio.[8]

lllustrative Synthesis Protocol

Commercial synthesis routes for 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene are
proprietary. However, a general understanding of its synthesis can be derived from established
organic chemistry principles. The formation of the bromobenzene moiety often involves
electrophilic aromatic substitution or Sandmeyer-type reactions. The following is a
representative experimental protocol for the synthesis of a substituted bromobenzene, which
illustrates the type of chemical transformations that may be involved.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b185862?utm_src=pdf-body
https://www.semanticscholar.org/paper/Impurity-Profiling-of-Liquid-Crystal-Intermediates-Cooper/b7521efbb9de0165ef42806c5d6ab9a1de449b95
https://pubmed.ncbi.nlm.nih.gov/30285480/
https://tcalab.alfa-chemistry.com/industries/liquid-crystal-testing.html
https://tcalab.alfa-chemistry.com/industries/liquid-crystal-testing.html
https://www.solutions.bocsci.com/purity-determination.htm
https://www.solutions.bocsci.com/purity-determination.htm
https://www.benchchem.com/product/b185862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Example: Synthesis of 4-Nitrobromobenzene via a Sandmeyer-type Reaction

This protocol is for illustrative purposes only and is based on a published method for
synthesizing substituted bromobenzenes. It is not the specific protocol for the target compound
of this guide.

Anilinium Salt Formation: 4-Nitroaniline (1.38 g, 0.01 mol) and concentrated HCI (2.7 mL,
0.04 mol) are slowly mixed. The resulting 4-nitro anilinium salt is collected and dried.[4]

Diazotization: The dried salt is dissolved in absolute alcohol (30 mL) and the solution is
cooled to between -5°C and 0°C.[4] Ethyl nitrite (1 mL, 0.06 mol) is added dropwise over 30
minutes while maintaining the low temperature to form the diazonium salt.[4]

Bromination: A separate mixture of carbon tetrachloride (30 mL), bromine (1.6 g, 0.01 mol),
and ammonium persulfate (0.1 g) is heated under reflux for 15 minutes. The diazonium salt
is then added portion-wise to this bromine solution.[4]

Workup and Purification: The mixture is refluxed for an additional 15 minutes. The carbon
tetrachloride is removed by rotary evaporation. The residue is suspended in water and
extracted with diethyl ether. The ether extract is dried, and the solvent is evaporated. The
crude product is then purified by crystallization from absolute alcohol.[4]

Safety and Handling

According to available Safety Data Sheets (SDS), 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene is an irritant and may be harmful if ingested or inhaled.[9] It is
irritating to the mucous membranes and upper respiratory tract.[9]

e Handling: Use only in a chemical fume hood with adequate ventilation. Wear protective
safety goggles, chemical-resistant gloves, and protective clothing. Avoid breathing dust or
vapor and prevent contact with skin and eyes.[9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible substances.[4]

» First Aid: In case of eye contact, rinse with clean, running water for at least 15 minutes. For
skin contact, wash the affected area with generous amounts of running water and non-
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abrasive soap. If inhaled, move the victim to fresh air. Seek medical attention in all cases of
exposure.[9]

» Disposal: Dissolve or mix the material with a combustible solvent and burn in a regulated
chemical incinerator equipped with an afterburner and scrubber.[9]

Procurement Workflow for Specialty Chemicals

The procurement process for a specialty chemical like 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene for research and development involves several key steps, from
initial identification to final quality control. This workflow ensures that researchers obtain the
correct material with the required purity and within the project timeline.
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Pre-Ordering
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:

2. Supplier Identification
(Database Search, Literature)

l

3. Request for Quotation (RFQ)
(Specify CAS, Purity, Quantity)

:

4. Supplier Evaluation
(Lead Time, Cost, Quality Data)

Ordering

5. Select Supplier &

Issue Purchase Order (PO)

6. Order Confirmation
(Confirm Price, Delivery Date)

Post-Ordering
Y

7. Shipping & Logistics

l

8. Receiving & Inspection
(Check for Damage, Verify Paperwork)

9. Quality Control
(Verify Identity & Purity)

10. Inventory Management
(Log & Store Appropriately)

Click to download full resolution via product page

Caption: A typical procurement workflow for specialty research chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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